Cas no 136375-93-4 (N-benzyloctahydro-1H-2,4,1-(ethane[1,1,2]triyl)cyclobuta[cd]pentalen-5-amine)
136375-93-4 structure
Product Name:N-benzyloctahydro-1H-2,4,1-(ethane[1,1,2]triyl)cyclobuta[cd]pentalen-5-amine
CAS No:136375-93-4
MF:C18H21N
MW:251.36604475975
CID:1240567
PubChem ID:3077928
Update Time:2025-04-20
N-benzyloctahydro-1H-2,4,1-(ethane[1,1,2]triyl)cyclobuta[cd]pentalen-5-amine Chemical and Physical Properties
Names and Identifiers
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- N-benzyloctahydro-1H-2,4,1-(ethane[1,1,2]triyl)cyclobuta[cd]pentalen-5-amine
- 8-(Benzylamino)pentacyclo(5.4.0.0(sup 2,6).0(sup 3,10).0(sup 5,9))undecane
- 136375-93-4
- 1,2,4-Ethanylylidene-1H-cyclobuta(cd)pentalen-3-amine, octahydro-N-(phenylmethyl)-
- DTXSID90929357
- BRN 4748737
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- Inchi: 1S/C18H21N/c1-2-4-9(5-3-1)8-19-18-15-11-7-12-14-10(11)6-13(15)16(14)17(12)18/h1-5,10-19H,6-8H2
- InChI Key: ZWCQZHOWEDKJBN-UHFFFAOYSA-N
- SMILES: N(CC1C=CC=CC=1)C1C2C3CC4C1C1C2CC3C14
Computed Properties
- Exact Mass: 251.16753
- Monoisotopic Mass: 251.1674
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 412
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 9
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 12
- XLogP3: 3.4
Experimental Properties
- Density: 1.22
- Boiling Point: 375.9°C at 760 mmHg
- Flash Point: 191.8°C
- Refractive Index: 1.654
- PSA: 12.03
N-benzyloctahydro-1H-2,4,1-(ethane[1,1,2]triyl)cyclobuta[cd]pentalen-5-amine Related Literature
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1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
136375-93-4 (N-benzyloctahydro-1H-2,4,1-(ethane[1,1,2]triyl)cyclobuta[cd]pentalen-5-amine) Related Products
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